Cas no 145701-23-1 (Florasulam)

• Product Name: Florasulam
• CAS No: 145701-23-1
• MF: C₁₂H₈F₃N₅O₃S
• MW: 359.2838306427
• MDL: MFCD08273843
• CID: 64941
• PubChem ID: 329754042
• Update Time: 2025-04-18

Florasulam Chemical and Physical Properties

Names and Identifiers

• N-(2,6-Difluorophenyl)-8-fluoro-5-methoxy-[1,2,4]triazolo[1,5-c]pyrimidine-2-sulfonamide
• Florasulam
• 2’,6’,8-trifluoro-5-methoxy[1,2,4]triazolo[1,5-c]pyrimidine-2-sulfonanilide
• N-(2,6-difluorophenyl)-8-fluoro-5-methoxy[1,2,4]triazolo[1,5-c]pyrimidine-2-sulfonamide
• de-570
• Florasulam [iso]
• florasulam (bsi,iso)
• N-(2,6-Difluorophenyl)
• Florasulam Solution, 1000ppm
• -8-fluoro-5-methoxy-[1,2,4]triazolo[1,5-c]pyrimidine-2-sulfonamide
• 2',6' -difluoro-5-ethoxy-8-fluoro[1,2,4]triazolo[1,5 -c]pyrimidine-2-sulfonanilide
• FlorasμLam, 10 μg
• μL in Acetonitrile
• FlorasμLam, 10 μg /μL in Acetonitrile
• 00A64ZX8NB
• AK122317
• Kantor
• Primus
• DSSTox_CID_24340
• DSSTox_RID_80157
• DSSTox_GSID_44340
• C12H8F3N5O3S
• QZXATCCPQKOEIH-UHFFFAOYSA-N
• Tox21_302433
• 7205AA
• [1,2,4]Triazolo[1,5-c]pyrimidine-2-sulfonamide, N-(2,6-dif
• FLORASULAM [MI]
• AKOS015901201
• Florasulam, PESTANAL(R), analytical standard
• [1,2,4]Triazolo[1,5-c]pyrimidine-2-sulfonamide, N-(2,6-difluorophenyl)-8-fluoro-5-methoxy-
• NCGC00255762-01
• Kantor; Primus; Primus SC
• A884585
• CS-0013914
• (1,2,4)TRIAZOLO(1,5-C)PYRIMIDINE-2-SULFONAMIDE, N-(2,6-DIFLUOROPHENYL)-8-FLUORO-5-METHOXY-
• 2',6',8-TRIFLUORO-5-METHOXY(1,2,4)TRIAZOLO(1,5-C)PYRIMIDINE-2-SULFONANILIDE
• C18850
• CAS-145701-23-1
• N-(2,6-difluorophenyl)-5-methoxy-8-fluoro-(1,2,4)-triazolo-(1,5c)-pyrimidine-2-sulfonamide
• UNII-00A64ZX8NB
• [1,2,4]Triazolo[1,5-c]pyrimidine-2- sulfonamide, N-(2,6-difluorophenyl)-8-fluoro-5-methoxy-
• HSDB 7941
• DTXCID5024340
• CHEMBL3185236
• J-008140
• Q22807578
• DB15316
• N-(2,6-DIFLUOROPHENYL)-8-FLUORO-5-METHOXY(1,2,4)TRIAZOLO(1,5-C)PYRIMIDINE-2-SULFONAMIDE
• SCHEMBL116614
• 145701-23-1
• DTXSID7044340
• Florasulam 10 microg/mL in Acetonitrile
• AMY12231
• NS00001447
• FT-0631173
• A1-01909
• NIKOS
• CHEBI:82009
• DS-6608
• N-(2,6-difluorophenyl)-8-fluoro-5-methoxy(1,2,4)triazolo-(1,5-c)pyrimidine-2-sulfonamide
• 2', 6', 8-trifluoro-5-methoxy-s-triazolo
• N-(2,6-difluorophenyl)-8-fluoro-5-methoxy[1,2,4]triazolo-[1,5-c]pyrimidine-2-sulfonamide
• DB-042799
• N-(2,6-difluorophenyl)-8-fluoro-5-methoxy-(1,2,4)triazolo(1,5-c)pyrimidine-2-sulfonamide
• 1ST22380
• Boxer
• USEPA/OPP Pesticide Code: 129108
• 604-488-1
• FF102367
• MSK22380

• MDL： MFCD08273843
• Inchi： 1S/C12H8F3N5O3S/c1-23-12-16-5-8(15)10-17-11(18-20(10)12)24(21,22)19-9-6(13)3-2-4-7(9)14/h2-5,19H,1H3
• InChI Key： QZXATCCPQKOEIH-UHFFFAOYSA-N
• SMILES： S(C1N=C2C(=CN=C(N2N=1)OC)F)(NC1C(=CC=CC=1F)F)(=O)=O

Computed Properties

• Exact Mass: 359.03000
• Monoisotopic Mass: 359.02999479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107
• XLogP3: 1.6

Experimental Properties

• Density: 1.7500
• Melting Point: 220-221° (dec) (Van Heertum); also reported as 193.5-230.5° (Thompson)
• Refractive Index: 1.676
• PSA: 106.86000
• LogP: 2.50480
• pka: 4.54(at 25℃)

Florasulam Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H410
• Warning Statement： P273,P501
• Hazardous Material transportation number：UN 3077 9 / PGIII
• WGK Germany：2
• Hazard Category Code： 50/53
• Safety Instruction： S60
• Hazardous Material Identification：
• Safety Term：S60-61
• Toxicity：LD50 in rat, quail (mg/kg): >6000, 1046 orally; percutaneously in rabbit: >2000 mg/kg; LC50 in rainbow trout, bluegill (96 hr): >96, >98 mg/l (Thompson)
• Risk Phrases：R50/53
• Storage Condition：0-6°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides